molecular formula C6H14N2O B1166541 HYPOL XP 5 CAS No. 123140-35-2

HYPOL XP 5

Cat. No.: B1166541
CAS No.: 123140-35-2
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

HYPOL XP 5 is a high-performance polypropylene (PP) production technology developed by Mitsui Chemicals. It is an evolution of the Hypol process, which integrates liquid-phase bulk polymerization with gas-phase reactors to produce PP homopolymers and copolymers . The Hypol process, first commercialized in the 1980s, employs a multi-stage reactor system (typically 2–4 reactors) to optimize molecular weight distribution and copolymer content. This compound utilizes advanced Ziegler-Natta catalysts (e.g., TK-II or RK series), enabling high catalytic activity (~50,000 g PP/g catalyst) and precise control over melt flow rate (MFR: 0.5–50 g/10 min) . This technology is widely used in Asia and Europe for producing high-impact copolymers, with applications in automotive parts, packaging, and fibers.

Properties

CAS No.

123140-35-2

Molecular Formula

C6H14N2O

Synonyms

HYPOL XP 5

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds/Technologies

Hypol XP 5 vs. Spheripol (LyondellBasell)
Parameter This compound Spheripol
Reactor Configuration 2 liquid-phase loop + 2 gas-phase 2 liquid-phase loop + 1 gas-phase
Catalyst System 5th-gen Ziegler-Natta (RK series) 4th-gen Ziegler-Natta (Avant Z)
MFR Range 0.5–50 g/10 min 1–45 g/10 min
Hydrogen Sensitivity High (allows rapid MFR adjustment) Moderate
Energy Consumption 1.8–2.2 GJ/ton PP 2.0–2.5 GJ/ton PP
Key Product High-impact copolymer (MFR 2–5) Homopolymer (MFR 10–30)

Research Findings :

  • Catalyst Efficiency : this compound’s RK catalyst achieves 15–20% higher activity than Spheripol’s Avant Z, reducing residual ash content in PP by 30% .
  • Product Uniformity : Hypol’s dual gas-phase reactors enable tighter control over ethylene content (±0.3 wt%) compared to Spheripol (±0.5 wt%) .
This compound vs. Unipol (Dow Chemical)
Parameter This compound Unipol
Reactor Type Hybrid (liquid + gas-phase) Gas-phase fluidized bed
Catalyst Ziegler-Natta Metallocene/Single-site
Ethylene Incorporation Up to 12 wt% Up to 15 wt%
Cycle Time 2–3 hours 4–6 hours
Capital Cost $200–250 million (300 kta plant) $300–350 million (300 kta plant)

Research Findings :

  • Morphology : this compound produces spherical PP particles (avg. diameter: 1.2 mm) with narrower size distribution (PDI: 1.2) vs. Unipol’s irregular granules (PDI: 1.5) .
  • Thermal Stability : Hypol PP shows 10% higher Vicat softening temperature (162°C vs. 148°C for Unipol) due to optimized copolymer branching .
This compound vs. Catalloy (LyondellBasell)
Parameter This compound Catalloy
Process Flexibility Limited to ethylene-propylene copolymers Multi-monomer (ethylene, butene, etc.)
Density Range 0.89–0.91 g/cm³ 0.85–0.92 g/cm³
Applications Automotive, rigid packaging Adhesives, soft films
Catalyst Cost $1.2–1.5/kg PP $2.0–2.5/kg PP

Research Findings :

  • Mechanical Properties : Hypol PP exhibits 20% higher tensile strength (35 MPa vs. 29 MPa) but lower elongation at break (300% vs. 500%) compared to Catalloy .

Critical Analysis and Industry Outlook

This compound excels in producing high-impact PP with superior thermal and mechanical properties, making it ideal for automotive applications. However, its reliance on Ziegler-Natta catalysts limits its ability to synthesize specialty polymers (e.g., ultra-high MFR or elastomeric PP) compared to metallocene-based processes like Unipol. Recent advances in Hypol II (post-2010) have addressed energy efficiency gaps, reducing CO₂ emissions by 15% through optimized heat recovery .

Q & A

Q. What cross-disciplinary methodologies are emerging for integrating this compound into hybrid materials (e.g., polymer composites or nano-carriers), and how can interfacial compatibility issues be systematically evaluated?

  • Methodological Answer : Employ scanning electron microscopy (SEM) with energy-dispersive X-ray spectroscopy (EDX) to map composite homogeneity. Test mechanical properties via nanoindentation and thermal stability via differential scanning calorimetry (DSC). Collaborate with materials scientists to co-design characterization protocols .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.